Cas no 7150-54-1 (Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-)

• Product Name: Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-
• CAS No: 7150-54-1
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 581745
• PubChem ID: 251475
• Update Time: 2025-04-19

Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-
• (5,6-Dimethyl-1 H -benzoimidazol-2-ylsulfanyl)-acetic acid
• [(5,6-Dimethyl-1H-benzimidazol-2-yl)thio]-acetic acid
• 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• 5,6-Dimethylbenzimidazo-2-thiolessigsaeure
• 2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)aceticacid
• ChemDiv1_008771
• 7150-54-1
• [(5,6-dimethyl-1h-benzimidazol-2-yl)thio]acetic acid
• AKOS000639674
• (5,6-Dimethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
• [(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• HMS611O15
• BB 0254173
• AR-422/40723756
• Oprea1_193270
• NSC71878
• 2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• ((5,6-dimethyl-1h-benzimidazol-2-yl)thio)acetic acid
• SCHEMBL7822536
• (5,6-dimethyl-1 h-benzoimidazol-2-ylsulfanyl)-acetic acid
• BAS 01256179
• 2-[(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
• DTXSID70290931
• Z56774278
• NSC-71878
• Oprea1_672876

• MDL： MFCD00022674
• Inchi： 1S/C11H12N2O2S/c1-6-3-8-9(4-7(6)2)13-11(12-8)16-5-10(14)15/h3-4H,5H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： CRJORIIWBSOFIP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 236.06200
• Monoisotopic Mass: 236.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 492.8°C at 760 mmHg
• Flash Point: 251.8°C
• Refractive Index: 1.679
• PSA: 91.28000
• LogP: 2.35640

Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT